Cas no 1257300-01-8 (2-(4-fluoro-2-methylphenyl)piperidine)

• Product Name: 2-(4-fluoro-2-methylphenyl)piperidine
• CAS No: 1257300-01-8
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5901532
• PubChem ID: 63084813
• Update Time: 2025-06-14

2-(4-fluoro-2-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-2-methylphenyl)piperidine
• Piperidine, 2-(4-fluoro-2-methylphenyl)-
• SCHEMBL2707261
• DTXSID101287195
• EN300-1855415
• AKOS012384971
• 1257300-01-8

• Inchi： 1S/C12H16FN/c1-9-8-10(13)5-6-11(9)12-4-2-3-7-14-12/h5-6,8,12,14H,2-4,7H2,1H3
• InChI Key： OSTSQXGYZFEDJR-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CC=C(F)C=C1C

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 278.7±40.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(4-fluoro-2-methylphenyl)piperidine

Comprehensive Overview of 2-(4-fluoro-2-methylphenyl)piperidine (CAS No. 1257300-01-8): Properties, Applications, and Research Insights

2-(4-fluoro-2-methylphenyl)piperidine (CAS No. 1257300-01-8) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound combines a piperidine ring with a 4-fluoro-2-methylphenyl substituent, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) targeting molecules, given the pharmacological relevance of piperidine scaffolds.

In recent years, the demand for fluorinated aromatic compounds like 2-(4-fluoro-2-methylphenyl)piperidine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine in drug design, a topic frequently searched in academic and industrial circles. The compound’s CAS No. 1257300-01-8 is often queried in databases such as PubChem and Reaxys, reflecting its importance in synthetic chemistry workflows.

From a synthetic perspective, 2-(4-fluoro-2-methylphenyl)piperidine can be synthesized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. Its 4-fluoro-2-methylphenyl group offers steric and electronic modulation, which is critical for optimizing ligand-receptor interactions in medicinal chemistry. These properties make it a candidate for exploring GPCR modulators or enzyme inhibitors, areas of high interest in neurodegenerative disease research.

The compound’s physicochemical properties, including logP and pKa, are frequently analyzed in ADME/Tox studies, another hot topic in pharmaceutical development. Computational chemists often leverage tools like molecular docking to predict its binding affinity, addressing common search queries such as "fluoropiperidine docking studies." Additionally, its crystalline form (if applicable) may be studied for cocrystal engineering, a niche but rapidly growing field.

Beyond pharmaceuticals, 2-(4-fluoro-2-methylphenyl)piperidine finds utility in agrochemical research, where fluorinated compounds are prized for their pesticidal efficacy. This dual applicability underscores its value in cross-disciplinary research, a point often highlighted in patent literature searches. Environmental scientists also examine its biodegradation pathways, responding to public concerns about sustainable chemistry.

In summary, 2-(4-fluoro-2-methylphenyl)piperidine (CAS No. 1257300-01-8) exemplifies the convergence of synthetic innovation and therapeutic potential. Its role in addressing drug discovery challenges and material science questions ensures its continued relevance in scientific discourse.